Cas no 108198-29-4 (Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester)

• Product Name: Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester
• CAS No: 108198-29-4
• MF: C₆H₆F₃NO₄
• MW: 213.111352443695
• MDL: MFCD32691196
• CID: 4423058
• PubChem ID: 154791826
• Update Time: 2025-11-02

Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester
• Methyl 3,3,3-Trifluoro-2-[(methoxycarbonyl)imino]propanoate
• SY272694
• 108198-29-4
• MFCD32691196

• MDL： MFCD32691196
• Inchi： 1S/C6H6F3NO4/c1-13-4(11)3(6(7,8)9)10-5(12)14-2/h1-2H3
• InChI Key： XDFCGNYGPKSMTB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=NC(OC)=O)C(F)(F)F

Computed Properties

• Exact Mass: 213.02489216Da
• Monoisotopic Mass: 213.02489216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines

Additional information on Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester

Comprehensive Guide to Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester (CAS 108198-29-4)

Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester (CAS 108198-29-4) is a specialized fluorinated organic compound that has gained significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-containing ester belongs to the class of imino esters, characterized by its unique molecular structure combining a methoxycarbonyl imino group with a trifluoromethyl propanoate backbone. The presence of both fluorine atoms and ester functionalities makes this compound particularly valuable for modern synthetic applications.

In recent years, the demand for fluorinated building blocks like CAS 108198-29-4 has surged due to their importance in drug discovery. Pharmaceutical researchers frequently search for "trifluoromethyl imino esters in medicinal chemistry" or "fluorinated synthons for drug development", reflecting the growing interest in these compounds. The 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]propanoate structure offers excellent potential as an intermediate for bioactive molecules, particularly in the development of protease inhibitors and enzyme modulators.

The chemical properties of Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester make it particularly suitable for nucleophilic substitution reactions and cyclization processes. Its electron-withdrawing trifluoromethyl group enhances the reactivity of adjacent functional groups, while the methyl ester moiety provides versatility in synthetic transformations. These characteristics answer common search queries like "how to use trifluoromethyl imino esters in organic synthesis" and "reactivity of CAS 108198-29-4".

From an applications perspective, this compound has shown promise in multiple areas. Recent studies exploring "fluorinated compounds in crop protection" highlight its potential as an intermediate for novel agrochemicals. The methoxycarbonyl imino group in particular has drawn attention for its ability to form hydrogen bonds with biological targets, making CAS 108198-29-4 valuable in designing molecules with improved binding affinity.

The synthesis and handling of Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester require specialized knowledge, addressing frequent searches about "safety considerations for fluorinated esters" and "storage conditions for CAS 108198-29-4". While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound due to its reactive functional groups.

Market analysis reveals growing interest in trifluoromethyl-containing compounds, with CAS 108198-29-4 being part of this important chemical family. Industry professionals often search for "suppliers of fluorinated imino esters" and "price trends for trifluoromethyl synthons", reflecting the commercial significance of these materials. The compound's stability and synthetic versatility contribute to its position as a valuable intermediate in fine chemical production.

From a research perspective, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]propanoic acid methyl ester continues to attract attention in academic circles. Recent publications have explored its use in "asymmetric synthesis methodologies" and "catalyzed transformations", addressing common queries about "recent advances with CAS 108198-29-4". The compound's unique stereoelectronic properties make it particularly interesting for studying reaction mechanisms and developing new synthetic protocols.

Quality control aspects of Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester are another area of frequent inquiry, with searches like "analytical methods for CAS 108198-29-4" and "purity standards for fluorinated esters". Standard characterization typically involves GC-MS, NMR spectroscopy, and HPLC analysis to ensure the compound meets the stringent requirements of pharmaceutical applications.

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In conclusion, Propanoic acid, 3,3,3-trifluoro-2-[(methoxycarbonyl)imino]-, methyl ester (CAS 108198-29-4) represents an important class of fluorinated synthetic intermediates with wide-ranging applications in pharmaceutical and agrochemical research. Its unique combination of trifluoromethyl and imino ester functionalities continues to drive innovation across multiple chemistry disciplines, addressing current industry needs and research trends in fluorine chemistry.